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Compound of Interest

Compound Name: 2-Chlorohexanoyl chloride

CAS No.: 43056-19-5

Cat. No.: B8739954 Get Quote

Technical Guide: 2-Chlorohexanoyl Chloride
Physicochemical Profiling, Synthesis & Application in
Drug Development
-Chloroacyl Chlorides

Executive Technical Summary
2-Chlorohexanoyl chloride (CAS 43056-19-5) is the

-chlorinated derivative of hexanoyl chloride. It serves as a high-reactivity electrophile in organic
synthesis, primarily for introducing a lipophilic hexanoyl chain functionalized at the

-position. This structural motif is pivotal in Medicinal Chemistry for creating steric hindrance
near amide bonds (increasing metabolic stability) and serving as a handle for nucleophilic
substitution reactions to install heteroatoms (N, O, S) in peptidomimetic scaffolds.

Critical Distinction: Do not confuse with 6-chlorohexanoyl chloride (CAS 19347-73-0), the

-substituted isomer used for different linker chemistries.

Physicochemical Profile
Precise physical data for 2-chlorohexanoyl chloride is often extrapolated from homologous

series due to its tendency to be prepared in situ or distilled immediately prior to use. The values
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below represent the consensus of experimental ranges and calculated properties for the pure

substance.

Table 1: Physical Properties Data
Property Value / Range Context & Notes

CAS Number 43056-19-5 Unique Identifier

Molecular Formula MW: 169.05 g/mol

Boiling Point (atm) 178 – 182 °C (Predicted)
Decomposes near BP at 1

atm.[1][2]

Boiling Point (vac) 78 – 82 °C @ 15 mmHg
Recommended distillation

range.

Density 1.12 ± 0.05 g/mL
Denser than hexanoyl chloride

(0.96 g/mL).

Refractive Index
Useful for fraction purity

checks.

Appearance Colorless to pale yellow liquid
Darkens upon storage (HCl

evolution).

Solubility Reacts violently with water
Soluble in DCM, THF, Toluene,

Et2O.

Technical Insight: The "Alpha-Halo" Effect
The introduction of the chlorine atom at the

-position significantly alters the physical behavior compared to the parent hexanoyl chloride:

Boiling Point Elevation: The polarizability of the C-Cl bond increases intermolecular forces,

raising the boiling point by approximately 25–30°C relative to hexanoyl chloride (

).

Density Increase: The heavy halogen atom increases density significantly from the parent

acyl chloride (
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).

Synthesis & Production Workflow
The most robust route for high-purity 2-chlorohexanoyl chloride is the Hell-Volhard-Zelinsky

(HVZ) halogenation followed by acid chloride formation, or the direct chlorination of the acyl

chloride.

Pathway Diagram: Synthesis from Hexanoic Acid
The following Graphviz diagram illustrates the conversion of Hexanoic Acid to the target 2-
Chlorohexanoyl Chloride.
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Figure 1: Synthetic pathways to 2-Chlorohexanoyl Chloride.[2][3][4] The solid path via 2-

Chlorohexanoic Acid is preferred for stoichiometry control.

Detailed Protocol: Thionyl Chloride Method
Objective: Synthesis of 2-chlorohexanoyl chloride from 2-chlorohexanoic acid.

Reagents:

2-Chlorohexanoic acid (1.0 eq)

Thionyl Chloride (

) (1.5 eq)
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DMF (Catalytic, 1-2 drops)

Step-by-Step Methodology:

Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a

drying tube (CaCl2 or Ar line) to exclude moisture.

Addition: Charge the flask with 2-chlorohexanoic acid. Add

dropwise at room temperature. Note: Gas evolution (HCl, SO2) will begin immediately.

Catalysis: Add 1-2 drops of DMF. This forms the Vilsmeier-Haack reagent intermediate,

significantly accelerating the reaction kinetic [1].

Heating: Heat the mixture to 70°C for 2–3 hours. Monitor cessation of gas evolution.

Purification (Crucial):

Remove excess

via rotary evaporation or vacuum stripping at 40°C.

Distillation: Perform vacuum distillation. Collect the fraction boiling at 78–82°C (15 mmHg).

Quality Check: The product should be a clear, colorless liquid. Yellowing indicates residual

sulfur impurities.

Reactivity & Applications in Drug Design
2-Chlorohexanoyl chloride is a "linchpin" reagent. It allows for the sequential introduction of

two different nucleophiles: first at the carbonyl carbon (acylation), and second at the

-carbon (nucleophilic substitution).

Mechanistic Pathway: Peptidomimetic Synthesis
This workflow demonstrates how the compound is used to build complex amide scaffolds.
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Figure 2: Stepwise functionalization using 2-chlorohexanoyl chloride. The acyl chloride

reacts first, leaving the alpha-chloride available for subsequent modification.

Key Application Areas
Lipid-Drug Conjugates (LDCs): The hexanoyl chain increases lipophilicity, facilitating

membrane crossing. The

-chloro group allows conjugation to drugs via thio-ether or amino linkages.

Protease Inhibitors: The

-chloro ketone or amide motif can act as a covalent trap for serine proteases [2].

Heterocycle Synthesis: Reaction with amidines or thioamides can cyclize to form imidazoles

or thiazoles, common pharmacophores.
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Safety & Handling Protocols
Hazard Class: Corrosive (Skin/Eye Damage), Lachrymator.

Moisture Sensitivity: Hydrolyzes rapidly to release HCl gas. All glassware must be oven-

dried.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Long-term storage at

room temperature can lead to darkening and pressure buildup.

Neutralization: Quench spills with saturated sodium bicarbonate (

) solution. Do not add water directly to the concentrated chemical to avoid violent splashing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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